N-[4-(2-chloroacetyl)-2-(methylsulfanyl)phenyl]acetamide
Overview
Description
“N-[4-(2-chloroacetyl)-2-(methylsulfanyl)phenyl]acetamide” is a chemical compound with the CAS Number: 1146290-42-7 . It has a molecular weight of 257.74 . The IUPAC name for this compound is N-[4-(chloroacetyl)-2-(methylsulfanyl)phenyl]acetamide .
Physical and Chemical Properties This compound is a powder at room temperature .
Scientific Research Applications
Proteomics Research
CMA has been identified as a product used in proteomics research . Proteomics, the large-scale study of proteins, is crucial for understanding cellular processes. CMA can be involved in the synthesis of peptides or proteins, especially those containing sulfur, which is a key component of some amino acids.
Drug Development
The compound’s potential in drug development, particularly as a precursor in the synthesis of more complex molecules, is significant. Its molecular structure allows for the introduction of additional functional groups that can enhance the pharmacological properties of new drugs .
Antimicrobial Agents
Research has indicated that derivatives of acetamide compounds, like CMA, show promise as antimicrobial agents. They can be used to combat drug resistance by pathogens, making them valuable in the development of new antibiotics .
Anticancer Therapeutics
Similar to its antimicrobial applications, CMA derivatives have been studied for their anticancer properties. The compound’s ability to be modified can lead to the creation of targeted therapies that are more effective against cancer cells while minimizing side effects .
Chemical Synthesis
CMA serves as a building block in chemical synthesis. Its reactive acetyl and methylsulfanyl groups make it a versatile reagent for constructing complex chemical structures, which can have various industrial and research applications .
Material Science
In material science, CMA can be used to modify the surface properties of materials. For example, it could be applied to create coatings that confer additional chemical resistance or to alter the adhesion properties of surfaces .
Analytical Chemistry
The compound’s unique structure makes it suitable for use as a standard or reagent in analytical chemistry. It can help in the quantification or detection of substances within a mixture, playing a crucial role in quality control and research settings .
Environmental Science
Lastly, CMA may have applications in environmental science, particularly in the analysis of pollutants. Its chemical properties could be utilized in the development of sensors or assays for detecting environmental contaminants .
Safety and Hazards
The compound has been classified with the signal word “Danger” and is associated with the following hazard statements: H302, H315, H318, H335 . The precautionary statements associated with this compound are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
N-[4-(2-chloroacetyl)-2-methylsulfanylphenyl]acetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO2S/c1-7(14)13-9-4-3-8(10(15)6-12)5-11(9)16-2/h3-5H,6H2,1-2H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSMOZBFSSHCFPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C=C1)C(=O)CCl)SC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.